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molecular formula C10H8ClNO B8433020 (2-Chloro-4-cyano-3-methoxyphenyl)ethylene

(2-Chloro-4-cyano-3-methoxyphenyl)ethylene

Cat. No. B8433020
M. Wt: 193.63 g/mol
InChI Key: FGVPYJPQMPXAJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08673920B2

Procedure details

A solution of 2-(2-chloro-4-cyano-3-methoxyphenyl)ethyl methanesulfonate (207 mg, 0.714 mmol) in DCM (4 mL) was treated with DBU (0.538 mL, 3.57 mmol) and stirred overnight at 40° C. TLC (50% ethyl acetate/hexanes) showed complete conversion to a faster intense UV band for product. The reaction was then diluted with DCM and aq. citric acid and the mixture was extracted twice with DCM. The organic layers were washed with brine, dried over sodium sulfate and concentrated in vacuo. Purification of the residue by flash chromatography (5-20% ethyl acetate/hexanes) afforded the title intermediate.
Name
2-(2-chloro-4-cyano-3-methoxyphenyl)ethyl methanesulfonate
Quantity
207 mg
Type
reactant
Reaction Step One
Name
DBU
Quantity
0.538 mL
Type
reactant
Reaction Step One
Name
DCM
Quantity
4 mL
Type
solvent
Reaction Step One
[Compound]
Name
ethyl acetate hexanes
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
DCM
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
citric acid
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
title intermediate

Identifiers

REACTION_CXSMILES
CS(O[CH2:6][CH2:7][C:8]1[CH:13]=[CH:12][C:11]([C:14]#[N:15])=[C:10]([O:16][CH3:17])[C:9]=1[Cl:18])(=O)=O.C1CCN2C(=NCCC2)CC1>C(Cl)Cl.C(O)(=O)CC(CC(O)=O)(C(O)=O)O>[Cl:18][C:9]1[C:10]([O:16][CH3:17])=[C:11]([C:14]#[N:15])[CH:12]=[CH:13][C:8]=1[CH:7]=[CH2:6]

Inputs

Step One
Name
2-(2-chloro-4-cyano-3-methoxyphenyl)ethyl methanesulfonate
Quantity
207 mg
Type
reactant
Smiles
CS(=O)(=O)OCCC1=C(C(=C(C=C1)C#N)OC)Cl
Name
DBU
Quantity
0.538 mL
Type
reactant
Smiles
C1CCC2=NCCCN2CC1
Name
DCM
Quantity
4 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
[Compound]
Name
ethyl acetate hexanes
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
DCM
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl
Name
citric acid
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(CC(O)(C(=O)O)CC(=O)O)(=O)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
40 °C
Stirring
Type
CUSTOM
Details
stirred overnight at 40° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted twice with DCM
WASH
Type
WASH
Details
The organic layers were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
Purification of the residue by flash chromatography (5-20% ethyl acetate/hexanes)

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title intermediate
Type
product
Smiles
ClC1=C(C=CC(=C1OC)C#N)C=C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.